Cas no 668971-23-1 (3-Isoxazolecarboxylic acid, 5-(3-methyl-2-thienyl)-, methyl ester)
668971-23-1 structure
Product Name:3-Isoxazolecarboxylic acid, 5-(3-methyl-2-thienyl)-, methyl ester
CAS No:668971-23-1
MF:C10H9NO3S
MW:223.248361349106
CID:1718946
PubChem ID:76852682
Update Time:2025-04-21
3-Isoxazolecarboxylic acid, 5-(3-methyl-2-thienyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 3-Isoxazolecarboxylic acid, 5-(3-methyl-2-thienyl)-, methyl ester
- 3-isoxazolecarboxylic acid,5-(3-methyl-2-thienyl)-,methyl ester
- 668971-23-1
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- Inchi: 1S/C10H9NO3S/c1-6-3-4-15-9(6)8-5-7(11-14-8)10(12)13-2/h3-5H,1-2H3
- InChI Key: DRUWKTSRBXYZEM-UHFFFAOYSA-N
- SMILES: S1C=CC(C)=C1C1=CC(C(=O)OC)=NO1
Computed Properties
- Exact Mass: 223.03037
- Monoisotopic Mass: 223.03031432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 80.6Ų
Experimental Properties
- PSA: 52.33
3-Isoxazolecarboxylic acid, 5-(3-methyl-2-thienyl)-, methyl ester Related Literature
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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